Cas no 191608-17-0 (6-Bromochroman-4-Amine Hydrochloride)

• Product Name: 6-Bromochroman-4-Amine Hydrochloride
• CAS No: 191608-17-0
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• MDL: MFCD07374066
• CID: 116033
• PubChem ID: 45792217
• Update Time: 2025-05-20

6-Bromochroman-4-Amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-amine,6-bromo-3,4-dihydro-, hydrochloride (1:1)
• 6-bromo-3,4-dihydro-2H-chromen-4-amine,hydrochloride
• 6-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• 6-BROMOCHROMAN-4-AMINE HCL
• 6-bromochroman-4-amine hydrochloride
• 6-Bromo-chroman-4-ylamine 1HCl salt
• 6-BROMO-CHROMAN-4-YLAMINE HYDROCHLORIDE
• 6-bromo-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• N12692
• 6-bromochroman-4-aminehydrochloride
• Z812517124
• CS-0216659
• (R)-6-bromochroman-4-amine hydrochloride
• 6-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HCL
• 6-Bromo-3,4-dihydro-2H-1-benzopyran-4-amine--hydrogen chloride (1/1)
• 6-bromochroman-4-ylamine HCl
• AKOS026741143
• 6-Bromochroman-4-ylamine hydrochloride
• DTXSID60672580
• MFCD09026794
• MB06727
• 191608-17-0
• SCHEMBL21810776
• SB44615
• EN300-53800
• 6-Bromochroman-4-Amine Hydrochloride

• MDL： MFCD07374066
• Inchi： 1S/C9H10BrNO.ClH/c10-6-1-2-9-7(5-6)8(11)3-4-12-9;/h1-2,5,8H,3-4,11H2;1H
• InChI Key： PNIHBTMBADOHGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCO2)N.Cl

Computed Properties

• Exact Mass: 262.97100
• Monoisotopic Mass: 262.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 283.9±40.0 °C at 760 mmHg
• Flash Point: 125.5±27.3 °C
• PSA: 35.25000
• LogP: 3.73370
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Bromochroman-4-Amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Bromochroman-4-Amine Hydrochloride

6-Bromochroman-4-Amine Hydrochloride: A Comprehensive Overview

The compound 6-Bromochroman-4-Amine Hydrochloride (CAS No. 191608-17-0) is a significant molecule in the field of organic chemistry, particularly within the chroman family of compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

6-Bromochroman-4-Amine Hydrochloride is a brominated derivative of chroman, a bicyclic compound consisting of a benzene ring fused to a tetrahydrofuran-like structure. The bromine atom is located at the 6th position of the chroman ring, while the amine group is positioned at the 4th carbon. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 6-Bromochroman-4-Amine Hydrochloride in drug discovery and material science. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous media, facilitating its use in pharmaceutical formulations.

The synthesis of 6-Bromochroman-4-Amine Hydrochloride involves a multi-step process that typically begins with the bromination of chroman derivatives. Advanced methodologies, such as microwave-assisted synthesis and catalytic bromination, have been employed to optimize the reaction conditions and improve yield. These techniques not only enhance the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of physical properties, 6-Bromochroman-4-Amine Hydrochloride exhibits a melting point of approximately 230°C and is sparingly soluble in organic solvents such as dichloromethane and ethyl acetate. Its hydrochloride salt form ensures stability under neutral pH conditions, making it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and mass spectrometry.

One of the most promising applications of 6-Bromochroman-4-Amine Hydrochloride lies in its use as an intermediate in the synthesis of advanced materials. Recent research has demonstrated its ability to act as a building block for constructing complex molecular architectures, including polymers and supramolecular assemblies. These materials exhibit enhanced mechanical properties and thermal stability, opening avenues for their use in high-tech industries such as aerospace and electronics.

Moreover, 6-Bromochroman-4-Amine Hydrochloride has been investigated for its role in medicinal chemistry. Its structural similarity to certain pharmacophores has led to its exploration as a potential lead compound for developing drugs targeting various diseases, including neurodegenerative disorders and cancer. Preclinical studies have shown that derivatives of this compound exhibit moderate inhibitory activity against key enzymes involved in these pathological processes.

In conclusion, 6-Bromochroman-4-Amine Hydrochloride (CAS No. 191608-17-0) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science applications, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and advanced materials development.